Cas no 15904-73-1 (10H-Phenothiazine-10-propanamine,3-methoxy-N,N,b-trimethyl-)

• Product Name: 10H-Phenothiazine-10-propanamine,3-methoxy-N,N,b-trimethyl-
• CAS No: 15904-73-1
• MF: C₁₉H₂₄N₂OS
• MW: 328.471663475037
• CID: 134885
• PubChem ID: 204180
• Update Time: 2025-04-19

10H-Phenothiazine-10-propanamine,3-methoxy-N,N,b-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenothiazine-10-propanamine,3-methoxy-N,N,b-trimethyl-
• Phenothiazine,10-[3-(dimethylamino)-2-methylpropyl]-3-methoxy-, DL- (8CI)
• 3-(3-methoxyphenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine
• 10-(3'-Dimethylamino-2'-methyl-1'-propyl)-3-methoxyphenothiazine
• 10H-Phenothiazine-10-propanamine, 3-methoxy-N,N,beta-trimethyl-
• 15904-73-1
• Phenothiazine, 10-(3-(dimethylamino)-2-methylpropyl)-3-methoxy-
• DTXSID20936039
• 3-(3-Methoxy-10H-phenothiazin-10-yl)-N,N,2-trimethylpropan-1-amine
• 10-(3-(Dimethylamino)-2-methylpropyl)-3-methoxyphenothiazine
• BRN 1222717

• Inchi： 1S/C19H24N2OS/c1-14(12-20(2)3)13-21-16-7-5-6-8-18(16)23-19-11-15(22-4)9-10-17(19)21/h5-11,14H,12-13H2,1-4H3
• InChI Key： JOZGNVRNTPTRTB-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC(=CC1=2)OC)CC(C)CN(C)C

Computed Properties

• Exact Mass: 328.160934
• Monoisotopic Mass: 328.160934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 41